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Compound of Interest

Compound Name: Fmoc-Cys(Trt)-OH

Cat. No.: B557259 Get Quote

In-Depth Technical Guide: Fmoc-Cys(Trt)-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data and procedural insights into the use of N-α-Fmoc-S-

trityl-L-cysteine, commonly abbreviated as Fmoc-Cys(Trt)-OH. This reagent is a cornerstone in

solid-phase peptide synthesis (SPPS) for the introduction of cysteine residues into peptide

sequences. The trityl (Trt) protecting group on the sulfhydryl side chain offers robust protection

under standard Fmoc-based synthesis conditions and can be readily removed during the final

acidolytic cleavage step.

Core Compound Data
The fundamental physicochemical properties of Fmoc-Cys(Trt)-OH are summarized below.

This data is critical for accurate reagent preparation and stoichiometric calculations in peptide

synthesis.
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Parameter Value References

Chemical Formula C₃₇H₃₁NO₄S [1][2][3]

Molecular Weight 585.71 g/mol [3][4][5]

CAS Number 103213-32-7 [1][2][4]

Appearance White to off-white solid/powder [4][5]

Purity Typically ≥95.0%

Melting Point 170-173 °C [5]

Solubility

Soluble in DMF, DMSO,

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone;

Insoluble in water.

[1][2][5]

Storage Temperature 2-8°C [5]

Experimental Protocol: Incorporation of Fmoc-
Cys(Trt)-OH in Fmoc-SPPS
This section details a standard protocol for the coupling of Fmoc-Cys(Trt)-OH onto a resin-

bound peptide chain during Fmoc-based solid-phase peptide synthesis.

Materials:

Fmoc-Cys(Trt)-OH

Peptide synthesis resin (e.g., Rink Amide or Wang resin with N-terminal deprotected amino

acid)

N,N'-Diisopropylcarbodiimide (DIC)

OxymaPure® or 1-Hydroxybenzotriazole (HOBt)

N,N-Dimethylformamide (DMF), peptide synthesis grade
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Piperidine solution (20% in DMF)

Dichloromethane (DCM)

Kaiser Test kit

Methodology:

Resin Swelling: Swell the peptide resin in DMF for 30-60 minutes in a suitable reaction

vessel.

Fmoc Deprotection:

Drain the DMF from the swollen resin.

Add 20% piperidine in DMF to the resin.

Agitate for 5 minutes. Drain.

Repeat the piperidine treatment for an additional 15 minutes.

Drain the piperidine solution and wash the resin thoroughly with DMF (5-7 times).

Perform a Kaiser test to confirm the presence of a free primary amine.

Activation and Coupling of Fmoc-Cys(Trt)-OH:

In a separate vessel, dissolve Fmoc-Cys(Trt)-OH (3-5 equivalents relative to resin

loading) and OxymaPure or HOBt (3-5 equivalents) in a minimal amount of DMF.

Add DIC (3-5 equivalents) to the amino acid solution and allow it to pre-activate for 5-10

minutes at room temperature.

Drain the DMF from the deprotected resin.

Add the activated Fmoc-Cys(Trt)-OH solution to the resin.

Agitate the reaction mixture at room temperature for 1-2 hours.
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Capping (Optional): If the coupling is found to be incomplete via a Kaiser test, any unreacted

amines can be acetylated (capped) using a solution of acetic anhydride and a non-

nucleophilic base like diisopropylethylamine (DIPEA) in DMF to prevent the formation of

deletion sequences.

Washing: After the coupling reaction is complete (confirmed by a negative Kaiser test), drain

the reaction solution and wash the resin thoroughly with DMF (3-5 times) followed by DCM

(3-5 times) to prepare for the next deprotection/coupling cycle.

Process Visualization
The following diagrams illustrate the key chemical transformations and the overall workflow for

incorporating a cysteine residue using Fmoc-Cys(Trt)-OH in a standard peptide synthesis

cycle.
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Fmoc Deprotection

Amino Acid Activation

Coupling Reaction

Resin-AA(n)-Fmoc
Resin-AA(n)-NH2

20% Piperidine/DMF

Resin-AA(n)-Cys(Trt)-Fmoc

Coupling

Fmoc-Cys(Trt)-OH

Activated Ester IntermediateDIC / Oxyma
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Start: Resin with Free Amine

Wash DMF & DCM

Fmoc Deprotection 20% Piperidine in DMF

Wash DMF

Kaiser Test | (Positive)

Coupling Activated Fmoc-Cys(Trt)-OH

Wash DMF

Kaiser Test | (Negative)

Proceed to Next Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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